3-bromo-N'-(1-methyl-3-phenyl-2-propen-1-ylidene)benzohydrazide

• IUPAC Name: 3-bromo-N-[(Z)-[(E)-4-phenylbut-3-en-2-ylidene]amino]benzamide
• InChI: InChI=1S/C17H15BrN2O/c1-13(10-11-14-6-3-2-4-7-14)19-20-17(21)15-8-5-9-16(18)12-15/h2-12H,1H3,(H,20,21)/b11-10+,19-13-
• InChI Key: BAPJYUTWLYSJMH-SOXNPBTNSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)Br)C=CC2=CC=CC=C2
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC(=CC=C1)Br)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H15BrN2O
• Molecular Weight: 343.2 g/mol

Description

The compound is a derivative of benzohydrazide, which is an organic compound. It has a bromine atom (Br), a methyl group (CH3), and a phenyl group (C6H5) attached to it. The presence of these functional groups can significantly influence the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine atom, the methyl group, and the phenyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromine atom might make it susceptible to reactions with nucleophiles, while the double bond in the propenylidene group could potentially undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, density, solubility, and more.

Mechanism of Action

The mechanism of action would depend on how this compound interacts with other substances. Without specific context (such as whether this compound is being used as a drug, a catalyst, a polymer, etc.), it’s difficult to predict its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in a variety of fields, including medicinal chemistry, materials science, and more.